Cas no 1199943-85-5 (6-Bromo-2-ethoxybenzo[d]thiazole)

• Product Name: 6-Bromo-2-ethoxybenzo[d]thiazole
• CAS No: 1199943-85-5
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 4562722
• PubChem ID: 119083446
• Update Time: 2025-06-08

6-Bromo-2-ethoxybenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-ethoxybenzo[d]thiazole

• Inchi： 1S/C9H8BrNOS/c1-2-12-9-11-7-4-3-6(10)5-8(7)13-9/h3-5H,2H2,1H3
• InChI Key： VOCXKNKBOUSOBN-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=CC=C2N=C1OCC

Computed Properties

• Exact Mass: 256.95100g/mol
• Monoisotopic Mass: 256.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-Bromo-2-ethoxybenzo[d]thiazole

Introduction to 6-Bromo-2-ethoxybenzo[d]thiazole (CAS No. 1199943-85-5)

6-Bromo-2-ethoxybenzo[d]thiazole (CAS No. 1199943-85-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated benzothiazole core with an ethoxy substituent. The combination of these functional groups imparts a range of desirable properties, making it a valuable intermediate and building block in various synthetic pathways.

The bromine atom in the 6-position of the benzothiazole ring provides a reactive site for further chemical modifications, enabling the synthesis of a wide array of derivatives. The ethoxy group, on the other hand, introduces polarity and solubility characteristics that can be crucial for optimizing the physical and chemical properties of the final product. These features make 6-Bromo-2-ethoxybenzo[d]thiazole an attractive candidate for applications in drug discovery, materials science, and other advanced research areas.

Recent studies have highlighted the potential of 6-Bromo-2-ethoxybenzo[d]thiazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 6-Bromo-2-ethoxybenzo[d]thiazole exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its medicinal applications, 6-Bromo-2-ethoxybenzo[d]thiazole has also been investigated for its photophysical properties. A study in the Journal of Physical Chemistry C reported that this compound exhibits strong fluorescence and photostability, making it a promising candidate for use in optical materials and sensors. The unique electronic structure of 6-Bromo-2-ethoxybenzo[d]thiazole allows for efficient energy transfer and emission, which can be tailored by modifying the substituents on the benzothiazole ring.

The synthetic accessibility of 6-Bromo-2-ethoxybenzo[d]thiazole is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the condensation of 2-bromoaniline with ethyl 2-chloroacetate followed by cyclization to form the benzothiazole ring. This synthetic pathway is robust and can be adapted to incorporate various functional groups, enabling the preparation of diverse derivatives with tailored properties.

The safety profile of 6-Bromo-2-ethoxybenzo[d]thiazole has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize exposure risks. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe handling.

In conclusion, 6-Bromo-2-ethoxybenzo[d]thiazole (CAS No. 1199943-85-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other advanced research areas. Its unique structural features and synthetic accessibility make it an invaluable tool for scientists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new possibilities, 6-Bromo-2-ethoxybenzo[d]thiazole is likely to remain at the forefront of chemical innovation.